![molecular formula C19H29ClO3 B3030678 2-Ethylhexyl 4-(4-chloro-2-methylphenoxy)butyrate CAS No. 94232-74-3](/img/structure/B3030678.png)
2-Ethylhexyl 4-(4-chloro-2-methylphenoxy)butyrate
Overview
Description
Synthesis Analysis
The synthesis of related ester compounds involves multiple steps, including enamination and condensation reactions. For instance, the synthesis of Ethyl 4-(4-chlorophenyl)-3-methyl-2,4-dioxobutyrate, a compound related to the one , is achieved by enamination of p-chloropropiophenone followed by condensation with chlorooxalic acid ethyl ester . This suggests that similar methods could potentially be applied to synthesize 2-Ethylhexyl 4-(4-chloro-2-methylphenoxy)butyrate, with appropriate modifications to the starting materials and reaction conditions.
Molecular Structure Analysis
While the molecular structure of 2-Ethylhexyl 4-(4-chloro-2-methylphenoxy)butyrate is not directly analyzed in the provided papers, the structure of esters, in general, includes an ester functional group (RCOOR') where R and R' are organic substituents. The presence of a chloro and methyl group on the aromatic ring in the compound of interest would influence its reactivity and physical properties.
Chemical Reactions Analysis
The papers discuss the oxidation reactions of esters, such as methyl and ethyl butyrate, initiated by chlorine atoms . These reactions lead to the formation of various products, including aldehydes and alkylperoxy radicals. Although the specific chemical reactions of 2-Ethylhexyl 4-(4-chloro-2-methylphenoxy)butyrate are not detailed, it can be inferred that similar oxidative processes could occur, especially considering the presence of the ester group and the aromatic ring which may be prone to such reactions.
Physical and Chemical Properties Analysis
The physical and chemical properties of esters are influenced by their molecular structure. The provided papers do not directly discuss the properties of 2-Ethylhexyl 4-(4-chloro-2-methylphenoxy)butyrate, but they do provide information on similar compounds. For example, the synthesis of optical active compounds like R-2-hydroxy-4-phenyl ethyl butyrate involves a series of reactions that could affect the compound's chirality and, consequently, its physical properties . The presence of functional groups such as chloro, methyl, and the ester group in the compound of interest would likely contribute to its solubility, boiling point, and reactivity.
Scientific Research Applications
Synthesis and Structure of Organic Compounds : Studies have explored the synthesis of structurally related compounds, focusing on their molecular structures and tautomeric forms, as seen in the work by Brbot-Šaranović et al. (2001) and Zhu et al. (2003). These investigations contribute to the broader understanding of organic synthesis processes and molecular behavior (Brbot-Šaranović et al., 2001) (Zhu et al., 2003).
Copolymerization and Material Properties : Kharas et al. (2016) discuss the novel copolymerization of styrene with phenoxy ring-substituted butyl 2-cyano-3-phenyl-2-propenoates, highlighting the potential applications in material science and polymer chemistry (Kharas et al., 2016).
Biochemical Applications : Research by Pawar et al. (2016) on transition metal complexes of novel Schiff base ligands, including compounds structurally similar to 2-Ethylhexyl 4-(4-chloro-2-methylphenoxy)butyrate, indicates potential applications in the development of new antibacterial and antifungal agents (Pawar et al., 2016).
Environmental and Toxicological Studies : Investigations into the effects of phenoxy compounds on environmental and biological systems, like the study by Krüger et al. (2008), can provide insights into the environmental impact and safety profiles of related chemical compounds (Krüger et al., 2008).
Safety and Hazards
“2-Ethylhexyl 4-(4-chloro-2-methylphenoxy)butyrate” is classified under GHS07 and GHS09 . The hazard statements include H302+H312+H332-H317-H410 . Precautionary statements include P261-P273-P280-P301+P312-P302+P352+P312-P304+P340+P312 . It is advised to use personal protective equipment, avoid dust formation, and avoid breathing vapours, mist, or gas .
Mechanism of Action
Target of Action
The primary target of MCPB-ethylhexylester is broad-leaf plants . It acts by mimicking the auxin growth hormone indoleacetic acid (IAA) . When sprayed on these plants, it induces rapid, uncontrolled growth .
Mode of Action
MCPB-ethylhexylester interacts with its targets by mimicking the auxin growth hormone . This interaction results in rapid, uncontrolled growth in broad-leaf plants . The compound is selective, meaning it primarily affects broad-leaf plants and leaves monocotyledonous crops such as wheat or maize relatively unaffected .
Biochemical Pathways
The biochemical pathways affected by MCPB-ethylhexylester are those involved in plant growth and development . By mimicking the auxin growth hormone, MCPB-ethylhexylester disrupts normal plant growth processes, leading to rapid, uncontrolled growth . The downstream effects of this disruption can include plant death .
Pharmacokinetics
Like other phenoxy herbicides, it is likely to be absorbed by plants and distributed throughout the plant tissues
Result of Action
The result of MCPB-ethylhexylester’s action is the death of broad-leaf plants . By inducing rapid, uncontrolled growth, the compound disrupts normal plant processes, leading to plant death . This makes MCPB-ethylhexylester an effective herbicide for controlling broad-leaf weeds in crops like wheat and maize .
Action Environment
The action, efficacy, and stability of MCPB-ethylhexylester can be influenced by various environmental factors. These can include temperature, rainfall, soil type, and the presence of other chemicals . .
properties
IUPAC Name |
2-ethylhexyl 4-(4-chloro-2-methylphenoxy)butanoate | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H29ClO3/c1-4-6-8-16(5-2)14-23-19(21)9-7-12-22-18-11-10-17(20)13-15(18)3/h10-11,13,16H,4-9,12,14H2,1-3H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SOEMOICFERWGCW-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCC(CC)COC(=O)CCCOC1=C(C=C(C=C1)Cl)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H29ClO3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90915992 | |
Record name | 2-Ethylhexyl 4-(4-chloro-2-methylphenoxy)butanoate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90915992 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
340.9 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-Ethylhexyl 4-(4-chloro-2-methylphenoxy)butyrate | |
CAS RN |
94232-74-3 | |
Record name | 2-Ethylhexyl 4-(4-chloro-2-methylphenoxy)butanoate | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=94232-74-3 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 2-Ethylhexyl 4-(4-chloro-2-methylphenoxy)butyrate | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0094232743 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 2-Ethylhexyl 4-(4-chloro-2-methylphenoxy)butanoate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90915992 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2-ethylhexyl 4-(4-chloro-2-methylphenoxy)butyrate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.094.505 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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